Cas no 2138553-77-0 ({3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane)

• Product Name: {3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane
• CAS No: 2138553-77-0
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5941762
• PubChem ID: 165793694
• Update Time: 2025-10-21

{3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane Chemical and Physical Properties

Names and Identifiers

• {3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane
• 2138553-77-0
• EN300-1136531
• {3-[(1-bromo-2-methylpropan-2-yl)oxy]propyl}cyclopropane

• Inchi： 1S/C10H19BrO/c1-10(2,8-11)12-7-3-4-9-5-6-9/h9H,3-8H2,1-2H3
• InChI Key： LKIBYVMOXBEWTL-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OCCCC1CC1

Computed Properties

• Exact Mass: 234.06193g/mol
• Monoisotopic Mass: 234.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on {3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane

Latest Research Insights on 2138553-77-0 and {3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane in Chemical Biology and Pharmaceutical Applications

The compound 2138553-77-0 and its derivative, {3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research briefing provides an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of {3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane, which contribute to its reactivity and potential as a building block in medicinal chemistry. The presence of the cyclopropane ring and the bromoalkyl moiety offers opportunities for diverse chemical modifications, making it a versatile intermediate in the synthesis of biologically active molecules. Researchers have successfully utilized this compound in the development of inhibitors targeting key enzymes involved in inflammatory pathways and cancer progression.

In the context of 2138553-77-0, recent investigations have focused on its role as a potential lead compound in central nervous system (CNS) drug development. Preliminary in vitro and in vivo studies suggest that this molecule exhibits promising neuroprotective properties, possibly through modulation of neurotransmitter systems. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, as this property is often a limiting factor in CNS drug development.

Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to characterize these compounds and their metabolic products. These studies have provided valuable insights into the stability and degradation pathways of these molecules, which are crucial for their pharmaceutical development. Additionally, computational modeling approaches have been used to predict their binding affinities to various biological targets, guiding the design of more potent analogs.

From a safety perspective, recent toxicological evaluations of these compounds have shown favorable profiles in preclinical models, with no significant adverse effects observed at therapeutic doses. However, researchers emphasize the need for more comprehensive studies to fully assess their long-term safety and potential drug-drug interactions. The pharmaceutical industry has shown growing interest in these molecules, with several companies initiating development programs based on these chemical entities.

Looking forward, the research community anticipates that further exploration of 2138553-77-0 and {3-(1-bromo-2-methylpropan-2-yl)oxypropyl}cyclopropane derivatives will yield novel therapeutic candidates with improved efficacy and safety profiles. Current efforts are focused on optimizing their pharmacokinetic properties and expanding their therapeutic applications beyond the initial indications. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.